Cas no 2197053-73-7 (5-(1-Benzofuran-7-yl)-1,3-oxazole)

• Product Name: 5-(1-Benzofuran-7-yl)-1,3-oxazole
• CAS No: 2197053-73-7
• MF: C₁₁H₇NO₂
• MW: 185.178782701492
• MDL: MFCD30481186
• CID: 5174479
• Update Time: 2025-07-17

5-(1-Benzofuran-7-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-Benzofuran-7-yl)-1,3-oxazole

• MDL： MFCD30481186
• Inchi： 1S/C11H7NO2/c1-2-8-4-5-13-11(8)9(3-1)10-6-12-7-14-10/h1-7H
• InChI Key： BEUNQVAAKHZUER-UHFFFAOYSA-N
• SMILES： O1C(C2=C3OC=CC3=CC=C2)=CN=C1

Additional information on 5-(1-Benzofuran-7-yl)-1,3-oxazole

Research Brief on 5-(1-Benzofuran-7-yl)-1,3-oxazole (CAS: 2197053-73-7): Recent Advances and Applications

The compound 5-(1-Benzofuran-7-yl)-1,3-oxazole (CAS: 2197053-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 5-(1-Benzofuran-7-yl)-1,3-oxazole as a promising scaffold in medicinal chemistry. Its benzofuran-oxazole hybrid structure offers a versatile platform for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of protein-protein interactions (PPIs), particularly in targeting oncogenic pathways. The compound exhibited selective inhibition of key signaling proteins involved in cancer cell proliferation, with an IC50 value in the low micromolar range.

In addition to its anticancer potential, 5-(1-Benzofuran-7-yl)-1,3-oxazole has shown activity against microbial pathogens. A recent preprint on bioRxiv reported its potent antibacterial effects against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies. These findings suggest its potential as a lead compound for developing new antibiotics to address antimicrobial resistance.

The synthetic accessibility of 5-(1-Benzofuran-7-yl)-1,3-oxazole has been another focus of recent research. A 2024 paper in Organic Letters described an improved catalytic method for its preparation using palladium-catalyzed C-H activation, achieving a 78% yield with excellent regioselectivity. This advancement addresses previous challenges in the large-scale production of this compound, facilitating further pharmacological evaluation.

From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable pharmacokinetic properties for 5-(1-Benzofuran-7-yl)-1,3-oxazole. Computational modeling predicts good blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, further in vivo validation is required to confirm these predictions and assess any potential toxicity concerns.

Looking forward, researchers are exploring structure-activity relationship (SAR) studies to optimize the biological activity of 5-(1-Benzofuran-7-yl)-1,3-oxazole derivatives. Current efforts focus on modifying the oxazole ring and benzofuran moiety to enhance target specificity and reduce off-target effects. These investigations are expected to yield second-generation compounds with improved therapeutic profiles in the coming years.